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Compound of Interest

Compound Name: 6-Chloronicotinaldehyde

Cat. No.: B1585923

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the Knoevenagel condensation reaction of 6-
Chloronicotinaldehyde with active methylene compounds. The protocols outlined below are
foundational for the synthesis of various a,3-unsaturated compounds, which are valuable
intermediates in medicinal chemistry and materials science.

Introduction

The Knoevenagel condensation is a versatile and widely utilized carbon-carbon bond-forming
reaction in organic synthesis.[1] It involves the reaction of an aldehyde or ketone with a
compound containing an active methylene group, catalyzed by a base, to yield an a,3-
unsaturated product.[2] This reaction is instrumental in the synthesis of a diverse array of
functionalized molecules. 6-Chloronicotinaldehyde, a substituted heteroaromatic aldehyde, is
a key building block in the synthesis of various pharmaceutical and agrochemical compounds.
Its reaction via Knoevenagel condensation opens pathways to novel derivatives with potential
biological activity.

Reaction Scheme

The general scheme for the Knoevenagel condensation of 6-Chloronicotinaldehyde with an
active methylene compound (represented by CH2Z1Z2) is depicted below. The groups Z* and Z2
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are electron-withdrawing groups, such as -CN, -COOR, -COR, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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